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For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Acetonyl-N-methyl-dihydrodecarine, a natural benzophenanthridine alkaloid isolated from

plants of the Zanthoxylum genus, has emerged as a compound of interest for its potential

therapeutic applications. This technical guide provides a comprehensive overview of its

documented biological activities, focusing on its potential as a larvicide and a neuroprotective

agent. This document summarizes the available quantitative data, details relevant experimental

protocols, and visualizes key experimental workflows to facilitate further research and

development.
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Property Value Reference

CAS Number 1253740-09-8 N/A

Molecular Formula C₂₃H₂₁NO₅ N/A

Molecular Weight 391.42 g/mol N/A

Appearance Brown amorphous powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

N/A

Potential Therapeutic Applications
Current research suggests two primary areas of therapeutic potential for 6-Acetonyl-N-methyl-
dihydrodecarine: as a mosquito larvicide for malaria vector control and as a neuroprotective

agent for neurodegenerative diseases.

Larvicidal Activity against Anopheles gambiae
6-Acetonyl-N-methyl-dihydrodecarine has demonstrated significant larvicidal activity against

Anopheles gambiae, a primary vector for malaria.

Compound
Concentration
(mg/L)

Larval Mortality (%) Time (hours)

6-Acetonyl-N-methyl-

dihydrodecarine
250 98.3 24

This protocol is adapted from the methodology described by Tchoumbougnang et al. (2011).

Test Organisms: Late third or early fourth instar larvae of Anopheles gambiae.

Sample Preparation: Dissolve 6-Acetonyl-N-methyl-dihydrodecarine in a suitable solvent

(e.g., DMSO) to prepare a stock solution. Prepare serial dilutions to achieve the desired final

concentrations.
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Bioassay:

Place 20 larvae in a beaker containing 100 mL of distilled water.

Add the appropriate volume of the test solution to achieve the target concentration.

A control group containing the same volume of the solvent should be run in parallel.

Each concentration should be tested in triplicate.

Observation: Record larval mortality after 24 hours of exposure. Larvae are considered dead

if they are immobile and do not respond to probing with a needle.

Data Analysis: Calculate the percentage of mortality for each concentration. Probit analysis

can be used to determine the LC₅₀ (lethal concentration required to kill 50% of the larvae).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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